Cas no 188067-03-0 (Carbamic acid,(3-oxo-1-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI))

• Product name: Carbamic acid,(3-oxo-1-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 188067-03-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 115200
• PubChem ID: 45092114

Carbamic acid,(3-oxo-1-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-oxo-1-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)
• 3-AMINO-4-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID
• N-Boc-3,4-diaminobenzoic acid
• N-Boc-3-amino-2-cyclohexenone
• Carbamic acid, (3-oxo-1-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL18993119
• Carbamic acid,(3-oxo-1-cyclohexen-1-yl)-,1,1-dimethylethyl ester(9ci)
• 188067-03-0
• tert-butyl N-(3-oxocyclohexen-1-yl)carbamate
• tert-Butyl (3-oxocyclohex-1-en-1-yl)carbamate

• Inchi： InChI=1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-5-4-6-9(13)7-8/h7H,4-6H2,1-3H3,(H,12,14)
• InChI Key： WLRSWFSXNWMACY-UHFFFAOYSA-N
• SMILES： O=C1CCCC(NC(OC(C)(C)C)=O)=C1

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 55.40000
• LogP: 2.53890